Cas no 2006920-94-9 (4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole)

• Product Name: 4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole
• CAS No: 2006920-94-9
• MF: C₅H₄ClF₂NO
• MW: 167.541167259216
• CID: 4633422
• PubChem ID: 137699011
• Update Time: 2025-05-24

4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole

• Inchi： 1S/C5H4ClF2NO/c6-1-3-4(5(7)8)10-2-9-3/h2,5H,1H2
• InChI Key： RJWMMMOVJGEOEZ-UHFFFAOYSA-N
• SMILES： O1C(C(F)F)=C(CCl)N=C1

Additional information on 4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole

4-(Chloromethyl)-5-(difluoromethyl)-1,3-oxazole: A Comprehensive Overview

The compound 4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole, identified by the CAS number 2006920-94-9, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered aromatic rings containing one oxygen and one nitrogen atom. The presence of substituents such as a chloromethyl group at position 4 and a difluoromethyl group at position 5 imparts unique chemical properties to this molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the versatility of oxazole derivatives in medicinal chemistry. The chloromethyl and difluoromethyl substituents in this compound contribute to its electronic and steric properties, which are crucial for its interactions with biological systems. For instance, the chloromethyl group can act as an electron-withdrawing substituent, enhancing the reactivity of the molecule in certain reactions. Similarly, the difluoromethyl group introduces fluorine atoms, which are known for their ability to modulate physical and chemical properties such as lipophilicity and bioavailability.

The synthesis of 4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole typically involves multi-step processes that include nucleophilic substitution, oxidation, and cyclization reactions. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. Recent advancements in catalytic methods and green chemistry have provided innovative pathways for its production.

In terms of applications, this compound has shown promise in several areas. In agriculture, it has been investigated as a potential precursor for agrochemicals due to its ability to interact with plant pathogens. In the pharmaceutical industry, its structural features make it a candidate for drug design targeting specific biological pathways. Additionally, its electronic properties render it useful in materials science for applications such as organic electronics.

The environmental impact of CAS No. 2006920-94-9 has also been a focus of recent research. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for use in various industrial settings. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and application.

In conclusion, 4-(chloromethyl)-5-(difluoromethyl)-1,3-oxazole is a versatile compound with a wide range of potential applications across different fields. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing modern chemistry and technology.